Cas no 1804071-40-6 (Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate)

Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical research. Its structure incorporates both trifluoromethoxy and trifluoromethylthio substituents, enhancing its electron-withdrawing properties and metabolic stability. The compound is valued for its potential as an intermediate in the synthesis of bioactive molecules, particularly those requiring lipophilicity and resistance to enzymatic degradation. The ester functionality allows for further derivatization, making it a versatile building block in medicinal chemistry. Its unique substitution pattern may contribute to improved binding affinity in target interactions, particularly in CNS and pest control agents. Proper handling is advised due to potential reactivity of the functional groups.

Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate structure

1804071-40-6 structure

Product Name:Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate

CAS No:1804071-40-6

MF:C₁₂H₁₀F₆O₃S

MW:348.261423587799

CID:4986575

Update Time:2025-06-08

Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate
- Inchi： 1S/C12H10F6O3S/c1-20-10(19)5-3-7-2-4-8(21-11(13,14)15)6-9(7)22-12(16,17)18/h2,4,6H,3,5H2,1H3
- InChI Key： MDWXAPJDWRKLDW-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C=C(C=CC=1CCC(=O)OC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 22
Rotatable Bond Count: 6
Complexity: 371
XLogP3: 4.9
Topological Polar Surface Area: 60.8

Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013003980-250mg	Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate	1804071-40-6	97%	250mg	494.40 USD	2021-07-04
Alichem	A013003980-500mg	Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate	1804071-40-6	97%	500mg	823.15 USD	2021-07-04
Alichem	A013003980-1g	Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate	1804071-40-6	97%	1g	1,519.80 USD	2021-07-04

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Additional information on Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate

Research Briefing on Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate (CAS: 1804071-40-6)

The compound Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate (CAS: 1804071-40-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and trifluoromethylthio substituents, exhibits promising potential in drug discovery and development. The presence of these functional groups enhances its metabolic stability and lipophilicity, making it a valuable scaffold for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of inflammatory pathways, particularly in the context of autoimmune diseases. The researchers utilized a combination of molecular docking and in vitro assays to elucidate its mechanism of action, revealing a high affinity for specific protein targets involved in cytokine signaling.

Another significant development involves the application of Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate in the development of agrochemicals. A 2024 report in the Journal of Agricultural and Food Chemistry highlighted its role as a key intermediate in the synthesis of next-generation pesticides. The compound's structural features contribute to its enhanced bioactivity and environmental stability, addressing some of the limitations of existing agrochemicals.

Further investigations into the pharmacokinetic properties of this compound are underway. Preliminary data from a recent preclinical study suggest favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore its potential as a lead compound for further optimization and clinical development.

In conclusion, Methyl 3-(4-(trifluoromethoxy)-2-(trifluoromethylthio)phenyl)propanoate represents a versatile and promising molecule in both pharmaceutical and agrochemical research. Ongoing studies aim to explore its full therapeutic potential and expand its applications across various domains. Future research directions may include structural modifications to improve its selectivity and efficacy, as well as large-scale synthesis methods to facilitate industrial production.